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Compound of Interest

Compound Name: SRI-31142

Cat. No.: B610991

Technical Support Center: SRI-31142

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the stability and handling of SRI-31142 for long-term
experiments.

Frequently Asked Questions (FAQSs)
Q1: What is the recommended solvent for preparing SRI-31142 stock solutions?

Al: The recommended solvent for SRI-31142 is Dimethyl Sulfoxide (DMSO). It is advisable to
use a fresh, anhydrous grade of DMSO to minimize moisture, which can affect the compound's
stability and solubility.[1]

Q2: What are the recommended storage conditions for SRI-31142 stock solutions?

A2: For long-term stability, SRI-31142 stock solutions in DMSO should be aliquoted into single-
use volumes to avoid repeated freeze-thaw cycles and stored under the following conditions:

e -80°C: Stable for up to 6 months.
e -20°C: Stable for up to 1 month.

Q3: Is there data on the stability of SRI-31142 in aqueous solutions or cell culture media at
37°C?
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A3: Currently, there is no publicly available data on the stability of SRI-31142 in aqueous
buffers or cell culture media under typical experimental conditions (e.g., 37°C). The stability of
small molecules in such conditions can be variable.[1][2] For long-term experiments, it is
recommended to prepare fresh dilutions of SRI-31142 in your experimental medium from a
frozen DMSO stock. If the experiment is particularly sensitive or spans several days, consider
refreshing the medium with a newly diluted compound at regular intervals.

Q4: What are the known degradation products of SRI-311427

A4: Information regarding the specific degradation products and pathways of SRI-31142 is not
currently available in the public domain.

Q5: What is the mechanism of action of SRI-311427?

A5: SRI-31142 is a putative allosteric inhibitor of the dopamine transporter (DAT). It binds to a
site on the DAT that is distinct from the dopamine binding site (the orthosteric site). This binding
event is thought to induce a conformational change in the transporter protein, which in turn
inhibits the reuptake of dopamine from the synaptic cleft. This leads to an increase in the
extracellular concentration of dopamine.
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Issue

Possible Cause

Recommended Solution

Precipitation observed when
diluting DMSO stock in

agueous buffer/media.

The compound's solubility limit
in the aqueous solution has
been exceeded. This is a
common issue with

hydrophobic molecules.[1]

1. Decrease the final
concentration: Your target
concentration may be too high
for the aqueous medium. 2.
Stepwise Dilution: Instead of a
single large dilution, perform
serial dilutions in your agueous
buffer. 3. Optimize DMSO
Concentration: Ensure the final
concentration of DMSO in your
experiment is as low as
possible (ideally <0.1%), but a
slightly higher concentration
(up to 0.5%) may be necessary
to maintain solubility. Always
include a vehicle control with
the same final DMSO

concentration.[3]

Variability in experimental

results over time.

Potential degradation of SRI-
31142 in the experimental

medium at 37°C.

1. Prepare Fresh Solutions:
Always prepare working
solutions fresh for each
experiment from a frozen
stock. 2. Refresh Media: For
experiments lasting more than
24 hours, consider replacing
the media with freshly
prepared SRI-31142 at regular
intervals. 3. Conduct a Stability
Test: If high reproducibility is
critical, perform a pilot
experiment to assess the
stability of SRI-31142 in your
specific experimental
conditions over your desired

time course.
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1. Perform a Dose-Response
Curve: Determine the optimal,
non-toxic concentration range
for your specific cell line or
model. 2. Include a Vehicle

Off-target effects or cytotoxicity ]
Control: Always include a

Unexpected biological effects. from the compound or the

control group treated with the
solvent. ] )

same final concentration of

DMSO as your experimental

group to ensure the observed

effects are due to SRI-31142

and not the solvent.

Data Summary

Storage Stability of SRI-31142 Stock Solutions

Solvent Storage Temperature Duration of Stability
DMSO -80°C Up to 6 months
DMSO -20°C Up to 1 month

Experimental Protocols
Protocol 1: Preparation of a 10 mM SRI-31142 Stock
Solution in DMSO

This protocol outlines the steps to prepare a concentrated stock solution of SRI-31142.
Materials:

¢ SRI-31142 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes

Procedure:
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o Calculate the required mass: To prepare a 10 mM stock solution, use the following formula:
Mass (mg) = 10 mM * Volume of DMSO (L) * Molecular Weight of SRI-31142 ( g/mol )

» Weigh the compound: On a calibrated analytical balance, carefully weigh the calculated
amount of SRI-31142 powder into a sterile microcentrifuge tube.

» Dissolve the compound: Add the calculated volume of anhydrous DMSO to the tube. Vortex
the solution thoroughly for 1-2 minutes until the compound is completely dissolved. Gentle
warming in a 37°C water bath can be used if necessary, but check for any temperature
sensitivity of the compound.

» Aliquot and store: To prevent multiple freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile, tightly sealed tubes.

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
shorter-term storage (up to 1 month).

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments

This protocol describes the dilution of the DMSO stock solution for use in in vitro experiments.
Procedure:

e Thaw the stock solution: Thaw a single aliquot of the SRI-31142 DMSO stock solution at
room temperature.

o Prepare intermediate dilutions (if necessary): It is best practice to make serial dilutions of the
concentrated stock in DMSO first before diluting into an aqueous medium to avoid
precipitation.

» Prepare the final working solution: Dilute the DMSO stock (or an intermediate dilution) into
your pre-warmed cell culture medium to achieve the desired final concentration. Ensure the
final DMSO concentration is kept to a minimum, typically below 0.1%, as higher
concentrations can be toxic to cells.
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e Mix thoroughly: Gently mix the final working solution by pipetting or inverting the tube before

adding it to your cells.

e Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell
culture medium as was used to prepare the SRI-31142 working solution.
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Caption: Allosteric inhibition of the dopamine transporter (DAT) by SRI-31142.
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Caption: Recommended workflow for preparing SRI-31142 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [SRI-31142 stability in solution for long-term
experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610991#sri-31142-stability-in-solution-for-long-term-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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